4-Isopropyl-N-(4-methyl-1,3-thiazol-2-yl)benzamide
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Description
4-Isopropyl-N-(4-methyl-1,3-thiazol-2-yl)benzamide is a benzamide derivative featuring a 1,3-thiazole ring substituted with a methyl group at the 4-position and an isopropyl-substituted benzamide moiety. This compound belongs to a broader class of thiazole-containing benzamides, which are of significant interest in medicinal chemistry due to their diverse biological activities, including anti-infective, enzyme inhibitory, and growth-modulating properties.
Properties
CAS No. |
549497-01-0 |
|---|---|
Molecular Formula |
C14H16N2OS |
Molecular Weight |
260.36 g/mol |
IUPAC Name |
N-(4-methyl-1,3-thiazol-2-yl)-4-propan-2-ylbenzamide |
InChI |
InChI=1S/C14H16N2OS/c1-9(2)11-4-6-12(7-5-11)13(17)16-14-15-10(3)8-18-14/h4-9H,1-3H3,(H,15,16,17) |
InChI Key |
LQZWBQFFRNYXEW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)C2=CC=C(C=C2)C(C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Lipophilicity : The isopropyl group in the target compound likely enhances membrane permeability compared to analogs with polar substituents (e.g., nitro or methoxy groups) .
- Biological Activity : Sulfanyl-triazole derivatives (e.g., ) exhibit similarity to nitazoxanide, suggesting anti-infective applications, while methoxy-phenyl analogs () show growth modulation and enzyme inhibition .
- Synthesis Efficiency : Nitro-substituted analogs achieve high yields (87%), whereas triazole-containing derivatives require multi-step synthesis with moderate yields (e.g., 83% for 4-methyl-pyridine analogs) .
Physicochemical Properties
| Property | 4-Isopropyl-N-(4-methyl-1,3-thiazol-2-yl)benzamide | 4-Nitro Analog (CAS 352336-21-1) | 3,4,5-Trimethoxy Analog |
|---|---|---|---|
| Molecular Formula | C₁₄H₁₆N₂OS | C₁₁H₉N₃O₃S | C₁₄H₁₆N₂O₄S |
| Molecular Weight | 276.35 g/mol | 263.28 g/mol | 308.35 g/mol |
| LogP* | ~3.2 (estimated) | ~2.1 (polar nitro group) | ~1.8 (polar methoxy groups) |
| Solubility | Moderate (lipophilic isopropyl) | Low (nitro group reduces solubility) | Poor (multiple polar groups) |
| Synthesis Yield | Not reported | 87% | 83% (similar methods) |
Notes:
- *LogP values estimated using substituent contributions.
- The isopropyl group improves lipophilicity, which may correlate with better bioavailability compared to nitro- or methoxy-substituted analogs .
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